3-Bromo-4-cyclopropoxypyridin-2-amine

• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 3-bromo-4-cyclopropyloxypyridin-2-amine
• InChI: InChI=1S/C8H9BrN2O/c9-7-6(12-5-1-2-5)3-4-11-8(7)10/h3-5H,1-2H2,(H2,10,11)
• InChI Key: ASZVTPMXBBVHGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=NC=C2)N)Br

Description

3-Bromo-4-cyclopropoxypyridin-2-amine is a pyridine derivative featuring a bromine atom at position 3, a cyclopropoxy group at position 4, and an amine group at position 2. The cyclopropoxy substituent introduces steric and electronic effects due to the strained three-membered ring, which may influence reactivity, solubility, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-4-cyclopropoxypyridin-2-amine typically involves the bromination of 4-cyclopropoxypyridin-2-amine. The reaction is carried out under controlled conditions using brominating agents such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The reaction mixture is stirred at room temperature until the desired product is formed .

Industrial Production Methods: Industrial production of this compound may involve a similar synthetic route but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-4-cyclopropoxypyridin-2-amine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include sodium hydride (NaH) and various nucleophiles. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while oxidation and reduction can lead to different oxidized or reduced derivatives .

Scientific Research Applications

3-Bromo-4-cyclopropoxypyridin-2-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Material Science: The compound is explored for its potential use in the development of novel materials with unique electronic properties.

Biological Research: It serves as a probe in biochemical studies to understand the interaction of pyridine derivatives with biological macromolecules.

Mechanism of Action

The mechanism of action of 3-Bromo-4-cyclopropoxypyridin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the cyclopropoxy group play crucial roles in binding to these targets, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Research Findings and Trends

• Halogen Bonding : Bromine’s polarizability enables stronger halogen bonding than chlorine, as seen in 3-bromopyridin-2-amine’s type II interactions .
• Safety Profiles: Chlorinated analogs (e.g., 4-Bromo-2-chloropyridin-3-amine ) exhibit higher toxicity risks compared to non-chlorinated derivatives.
• Synthetic Utility : Bromine at position 3 (target compound) may facilitate Suzuki-Miyaura couplings, whereas iodine in position 4 (as in ) is more suited for Ullmann reactions.